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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-Retosiban is a potent and highly selective, orally active, non-peptide competitive

antagonist of the oxytocin receptor (OTR).[1] It has been investigated as a tocolytic agent for

the management of preterm labor.[2][3] Preterm birth is a major cause of neonatal morbidity

and mortality, and the development of effective and safe tocolytics is a significant area of unmet

medical need. (S)-Retosiban's high affinity for the OTR (Ki = 0.65 nM) and over 1400-fold

selectivity over the closely related vasopressin receptors suggest a favorable profile for

targeting uterine contractions with minimal off-target effects.[1][2] These application notes

provide a comprehensive overview of the experimental design for evaluating (S)-Retosiban as

a tocolytic agent, including its mechanism of action, preclinical and clinical data, and detailed

experimental protocols.

Mechanism of Action
(S)-Retosiban functions by blocking the binding of oxytocin to its receptor in the myometrium,

the smooth muscle layer of the uterus. Oxytocin plays a crucial role in initiating and sustaining

uterine contractions during labor. The binding of oxytocin to the G-protein coupled OTR
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activates the Gαq/11 signaling pathway, leading to a cascade of intracellular events that

culminate in myometrial contraction. (S)-Retosiban competitively inhibits this interaction,

thereby reducing the frequency and force of uterine contractions.

Oxytocin Receptor Signaling Pathway and Inhibition by
(S)-Retosiban
The following diagram illustrates the signaling cascade initiated by oxytocin binding to its

receptor and the point of intervention for (S)-Retosiban.
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Caption: Oxytocin receptor signaling pathway and inhibition by (S)-Retosiban.

Preclinical Data
Preclinical studies have demonstrated the efficacy of (S)-Retosiban in various in vitro and in

vivo models.

In Vitro Studies
In vitro pharmacological studies using human myometrial strips have shown that (S)-Retosiban
significantly reduces the contractile activity of both spontaneously active and oxytocin-
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stimulated tissues. Furthermore, it has been shown to prevent stretch-induced stimulation of

human myometrial contractility.

Parameter Value Reference

Binding Affinity (Ki) 0.65 nM

Selectivity

>1400-fold for OTR over

vasopressin receptors (V1a,

V1b, V2)

In Vitro Efficacy

- Significantly reduced

spontaneous and oxytocin-

stimulated human myometrial

strip contractions.- Prevented

stretch-induced stimulation of

human myometrial contractility.

In Vivo Studies
In vivo studies in animal models have further confirmed the tocolytic potential of (S)-Retosiban.

Animal Model Administration Key Findings Reference

Anesthetized Rats Intravenous (IV)

Dose-dependent

decrease in oxytocin-

induced uterine

contractions.

Late-term Pregnant

Rats
Intravenous (IV)

Significantly reduced

spontaneous uterine

contractions.

Cynomolgus Monkeys

Oral (100 or 300

mg/kg/day from day

100 to 150 of

gestation)

Reduced the risk of

spontaneous delivery.
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Clinical Data
(S)-Retosiban has been evaluated in clinical trials for the treatment of spontaneous preterm

labor.

Phase II Clinical Trial Data
A phase II pilot dose-ranging study provided preliminary evidence for the efficacy and safety of

intravenous (S)-Retosiban.

Parameter
(S)-Retosiban
Group

Placebo Group Reference

Uterine Quiescence at

6h
63% 43%

≥50% Reduction in

Contractions at 6h
63% 29%

Median Time to

Delivery
26 days 13 days

Mean Time to

Delivery/Treatment

Failure

18.9 days 11.1 days

Note: The differences in uterine quiescence and reduction in contractions were not statistically

significant in this pilot study.

Phase III Clinical Trials
Two multicenter, randomized, double-blind phase III trials were initiated to further assess the

efficacy and safety of (S)-Retosiban compared to placebo and atosiban. However, these trials

were terminated early due to slow recruitment.
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Trial Comparator Key Outcome Reference

Placebo-controlled Placebo

Mean time to

delivery/treatment

failure: 18.9 days

(Retosiban) vs. 11.1

days (Placebo)

Atosiban-controlled Atosiban

Adjusted mean time to

delivery: 32.51 days

(Retosiban) vs. 33.71

days (Atosiban) (p >

0.05)

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the tocolytic effects

of (S)-Retosiban.

Experimental Workflow
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Caption: General experimental workflow for (S)-Retosiban development.

Protocol 1: Ex Vivo Human Myometrial Contractility
Assay
Objective: To assess the inhibitory effect of (S)-Retosiban on spontaneous and oxytocin-

induced contractions of human myometrial tissue.

Materials:
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Fresh human myometrial biopsies obtained from women undergoing elective cesarean

section at term.

Physiological Saline Solution (PSS): 116 mM NaCl, 4.6 mM KCl, 1.16 mM NaH₂PO₄·H₂O,

1.16 mM MgSO₄·7H₂O, 21.9 mM NaHCO₃, 1.8 mM CaCl₂·2H₂O, 11.6 mM D-glucose,

bubbled with 95% O₂/5% CO₂.

(S)-Retosiban stock solution (e.g., 10 mM in DMSO).

Oxytocin stock solution (e.g., 1 mM in water).

Organ bath system with force transducers.

Data acquisition system.

Procedure:

Tissue Preparation:

Immediately place the myometrial biopsy in cold PSS and transport to the laboratory.

Dissect the myometrium into longitudinal strips (approximately 2 mm x 2 mm x 10 mm).

Mount the strips vertically in the organ baths containing PSS maintained at 37°C and

bubbled with 95% O₂/5% CO₂.

Apply an initial tension of 1-2 g and allow the tissue to equilibrate for at least 60-90

minutes, with regular washes every 15-20 minutes.

Assessment of (S)-Retosiban on Spontaneous Contractions:

Once stable spontaneous contractions are established, record a baseline period of 30

minutes.

Add (S)-Retosiban cumulatively to the organ bath to achieve a range of final

concentrations (e.g., 1 nM to 10 µM).
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Allow the tissue to stabilize for 20-30 minutes at each concentration before recording the

contractile activity.

Assessment of (S)-Retosiban on Oxytocin-Induced Contractions:

After the equilibration period, induce submaximal contractions with a fixed concentration of

oxytocin (e.g., 0.5 nM).

Once the oxytocin-induced contractions are stable (approximately 30-45 minutes), add

(S)-Retosiban cumulatively as described above.

Data Analysis:

Measure the frequency, amplitude, and duration of contractions.

Calculate the area under the curve (AUC) as an integrated measure of contractility.

Express the data as a percentage of the baseline (for spontaneous contractions) or the

stable oxytocin-induced response.

Construct concentration-response curves and calculate the IC₅₀ value for (S)-Retosiban.

Protocol 2: In Vivo Tocolysis in a Rat Model
Objective: To evaluate the tocolytic efficacy of (S)-Retosiban in inhibiting oxytocin-induced

uterine contractions in anesthetized, late-term pregnant rats.

Materials:

Late-term pregnant Sprague-Dawley rats (e.g., day 19-21 of gestation).

Anesthetic (e.g., urethane or isoflurane).

Intrauterine balloon catheter or pressure transducer.

Infusion pumps.

(S)-Retosiban solution for intravenous administration.
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Oxytocin solution for intravenous infusion.

Data acquisition system for recording intrauterine pressure.

Procedure:

Animal Preparation:

Anesthetize the pregnant rat.

Perform a laparotomy to expose the uterine horns.

Insert an intrauterine balloon catheter or pressure transducer into one uterine horn to

monitor contractions.

Cannulate the jugular vein for intravenous administration of compounds.

Experimental Protocol:

Allow the animal to stabilize after surgery.

Infuse oxytocin intravenously at a constant rate to induce regular uterine contractions.

Once a stable pattern of contractions is established, administer a bolus dose of (S)-
Retosiban intravenously.

Alternatively, administer a continuous infusion of (S)-Retosiban.

Record intrauterine pressure continuously throughout the experiment.

Test a range of (S)-Retosiban doses to establish a dose-response relationship.

Data Analysis:

Quantify the frequency and amplitude of uterine contractions before and after (S)-
Retosiban administration.

Calculate the percentage inhibition of oxytocin-induced uterine activity for each dose of

(S)-Retosiban.
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Determine the ED₅₀ (effective dose producing 50% of the maximal response).

Protocol 3: Clinical Trial Design for Tocolysis (Phase
II/III)
Objective: To assess the efficacy and safety of intravenous (S)-Retosiban for the treatment of

spontaneous preterm labor in pregnant women.

Study Design: Randomized, double-blind, placebo-controlled, multicenter trial.

Inclusion Criteria:

Singleton pregnancy.

Gestational age between 24 and 34 weeks.

Diagnosis of spontaneous preterm labor (e.g., regular uterine contractions and cervical

changes).

Intact membranes.

Exclusion Criteria:

Contraindications to tocolysis (e.g., fetal distress, severe preeclampsia, chorioamnionitis).

Known fetal anomalies.

Multiple gestation.

Treatment Protocol:

Investigational Arm: Intravenous (S)-Retosiban.

Loading dose: 6 mg administered over 5-10 minutes.

Maintenance infusion: 6 mg/hour for up to 48 hours.
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Dose escalation (if inadequate response): An additional 6 mg loading dose followed by an

increased maintenance infusion of 12 mg/hour.

Control Arm: Placebo (matching intravenous administration).

Standard of Care: All participants may receive antenatal corticosteroids for fetal lung

maturation.

Primary Endpoints:

Proportion of women who do not deliver within 48 hours of starting treatment.

Time to delivery.

Secondary Endpoints:

Proportion of women who do not deliver within 7 days.

Gestational age at delivery.

Neonatal morbidity and mortality composite index.

Maternal and fetal safety assessments (adverse events).

Data Analysis:

Compare the primary and secondary endpoints between the (S)-Retosiban and placebo

groups using appropriate statistical methods (e.g., Kaplan-Meier analysis for time to delivery,

chi-square or Fisher's exact test for proportions).

Conclusion
(S)-Retosiban has demonstrated a promising preclinical profile as a selective and potent

oxytocin receptor antagonist for the treatment of preterm labor. The provided application notes

and protocols offer a framework for the continued investigation and development of (S)-
Retosiban and other tocolytic agents. While clinical development has been challenging, the

scientific rationale for targeting the oxytocin receptor in tocolysis remains strong, and these

experimental designs are crucial for advancing research in this critical area of women's health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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